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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzylamine

Cat. No.: B054543

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Bromo-2-fluorophenyl)methanamine, also known as 4-Bromo-2-fluorobenzylamine, is a
substituted benzylamine derivative.[1][2] Its chemical structure, featuring a bromine and a
fluorine atom on the phenyl ring, makes it a valuable building block in synthetic organic
chemistry. This guide provides a comprehensive overview of its chemical properties, safety
information, and its role as a synthetic intermediate in the development of potentially
biologically active compounds. While direct biological activity data for this compound is limited,
its application in the synthesis of molecules with therapeutic potential underscores its
importance in medicinal chemistry and drug discovery.[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of (4-Bromo-2-fluorophenyl)methanamine is
presented in the table below. These properties are essential for its handling, storage, and
application in chemical synthesis.
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Property Value Source
CAS Number 112734-22-2 [5]
(4-bromo-2-
IUPAC Name ) [5]
fluorophenyl)methanamine
Synonyms 4-Bromo-2-fluorobenzylamine [1]
Molecular Formula C7H7BrFN [5]
Molecular Weight 204.04 g/mol [5]
Clear colorless to slightly
Appearance o [2]
yellow liquid
Boiling Point 244.5+25.0 °C (Predicted) [1]
Density 1.571+0.06 g/cm3 (Predicted) [1]
pKa 8.43+0.10 (Predicted) [1]
SMILES C1=CC(=C(C=C1Br)F)CN [2]

RLTFBWCBGIZCDQ-
InChlKey [1]
UHFFFAOYSA-N

Synthesis

(4-Bromo-2-fluorophenyl)methanamine can be synthesized from 4-bromo-2-fluorobenzonitrile.
A general experimental protocol is described below.

Experimental Protocol: Synthesis from 4-bromo-2-
fluorobenzonitrile[1]

Reagents and Materials:
e 4-bromo-2-fluorobenzonitrile
o Borane tetrahydrofuran complex (1 M solution in THF)

o Tetrahydrofuran (THF)
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Methanol (MeOH)

1 M aqueous sodium hydroxide (NaOH)

Ethyl acetate (EtOAC)

Standard laboratory glassware and stirring apparatus

Ice bath

Procedure:

Dissolve 4-bromo-2-fluorobenzonitrile (1.0 equivalent) in tetrahydrofuran (THF).
Cool the solution to 0°C using an ice bath.

Slowly add a 1 M solution of borane tetrahydrofuran complex in THF (3.0 equivalents)
dropwise to the stirred solution.

Continue stirring the reaction mixture at 0°C for 20 minutes.

Allow the reaction mixture to warm to room temperature and continue stirring for 16 hours.
Upon reaction completion, quench the reaction by the slow, dropwise addition of methanol.
Concentrate the solution under reduced pressure.

Partition the residue between 1 M aqueous sodium hydroxide and ethyl acetate.

Separate the organic layer, and process it to isolate the (4-bromo-2-
fluorophenyl)methanamine product.

(4—bromo—2—fluorobenzonitrile) Reduction

(4-Bromo-2-fluorophenyl)methanamine
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Synthesis of (4-Bromo-2-fluorophenyl)methanamine.

Biological Activity and Applications in Drug
Discovery

As of the current literature, there are no comprehensive studies detailing the specific biological
activities or the mechanism of action of (4-Bromo-2-fluorophenyl)methanamine itself. Its
primary significance in the life sciences lies in its role as a key intermediate for the synthesis of
more complex molecules with potential therapeutic applications.

Use as a Synthetic Intermediate

The chemical structure of (4-Bromo-2-fluorophenyl)methanamine provides reactive sites that
allow for its incorporation into larger molecular scaffolds. It is utilized in the synthesis of various
heterocyclic compounds, which are a cornerstone of many drug discovery programs.

One notable application is in the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-
imidazol[4,5-c]pyridin-2-one. This compound serves as an important intermediate for a range of
biologically active molecules, including potential anticancer agents.[3]

[(4-Bromo-2-fluorophenyl)methanamine] Multi-step Synthesis

Biologically Active
A kg Compounds (e.g., Imidazo[4,5-c]pyridin-2-ones)

Other Reactants &
Reaction Steps

Click to download full resolution via product page

Role as a synthetic intermediate.

Safety and Handling

(4-Bromo-2-fluorophenyl)methanamine is a chemical that requires careful handling due to its
potential hazards. The following information is a summary of the available safety data.
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Hazard Identification[5]

e GHS Pictograms:

o Corrosion

o Acute toxicity (oral, dermal)
e GHS Signal Word: Danger
e Hazard Statements:

H302: Harmful if swallowed.

[e]

H312: Harmful in contact with skin.

o

[¢]

H314: Causes severe skin burns and eye damage.

[e]

H319: Causes serious eye irritation.

Precautionary Measures and Personal Protective
Equipment (PPE)

When handling (4-Bromo-2-fluorophenyl)methanamine, it is crucial to use appropriate personal
protective equipment and follow safe laboratory practices.
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Precautionary Measure Details

) ) Work in a well-ventilated area, preferably in a
Engineering Controls i
chemical fume hood.

) Wear chemical safety goggles and/or a face
Eye/Face Protection

shield.
Skin Protection Wear compatible chemical-resistant gloves.
Body Protection Wear a lab coat or other protective clothing.

_ _ If ventilation is inadequate, use a NIOSH-
Respiratory Protection .
approved respirator.

Avoid contact with skin, eyes, and clothing.

Handling o ) )
Avoid inhalation of vapor or mist.
Store in a tightly closed container in a cool, dry,
Storage ]
and well-ventilated place.
Conclusion

(4-Bromo-2-fluorophenyl)methanamine (CAS 112734-22-2) is a key chemical intermediate with
significant applications in the synthesis of potentially bioactive molecules. While direct
biological data on this compound is not currently available, its role as a building block in drug
discovery and medicinal chemistry is well-established. Researchers and scientists working with
this compound should be knowledgeable of its physicochemical properties and adhere to the
recommended safety and handling procedures to ensure its safe and effective use in the
laboratory. Further research into the biological effects of this compound and its derivatives
could unveil new therapeutic avenues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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